Cas no 1807097-55-7 (4-(Bromomethyl)-2-chloro-6-(difluoromethyl)pyridine-3-carboxylic acid)

4-(Bromomethyl)-2-chloro-6-(difluoromethyl)pyridine-3-carboxylic acid is a versatile halogenated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its key structural features—a bromomethyl group, chloro substitution, and a difluoromethyl moiety—make it a valuable intermediate for introducing functional diversity in target molecules. The carboxylic acid group further enhances its reactivity, enabling facile derivatization via esterification or amidation. This compound is particularly useful in cross-coupling reactions and as a building block for bioactive compounds, owing to its balanced reactivity and stability. Its well-defined purity and consistent performance make it suitable for precision applications in research and industrial settings.

4-(Bromomethyl)-2-chloro-6-(difluoromethyl)pyridine-3-carboxylic acid structure

1807097-55-7 structure

Product Name:4-(Bromomethyl)-2-chloro-6-(difluoromethyl)pyridine-3-carboxylic acid

CAS No:1807097-55-7

MF:C₈H₅BrClF₂NO₂

MW:300.484607458115

CID:4873739

Update Time:2025-10-29

4-(Bromomethyl)-2-chloro-6-(difluoromethyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 4-(Bromomethyl)-2-chloro-6-(difluoromethyl)pyridine-3-carboxylic acid
- Inchi： 1S/C8H5BrClF2NO2/c9-2-3-1-4(7(11)12)13-6(10)5(3)8(14)15/h1,7H,2H2,(H,14,15)
- InChI Key： NECKGEIHMLQZAM-UHFFFAOYSA-N
- SMILES： BrCC1=CC(C(F)F)=NC(=C1C(=O)O)Cl

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 245
XLogP3: 2.6
Topological Polar Surface Area: 50.2

4-(Bromomethyl)-2-chloro-6-(difluoromethyl)pyridine-3-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029045135-250mg	4-(Bromomethyl)-2-chloro-6-(difluoromethyl)pyridine-3-carboxylic acid	1807097-55-7	97%	250mg	$988.80	2022-03-31
Alichem	A029045135-500mg	4-(Bromomethyl)-2-chloro-6-(difluoromethyl)pyridine-3-carboxylic acid	1807097-55-7	97%	500mg	$1,646.30	2022-03-31
Alichem	A029045135-1g	4-(Bromomethyl)-2-chloro-6-(difluoromethyl)pyridine-3-carboxylic acid	1807097-55-7	97%	1g	$2,980.00	2022-03-31

4-(Bromomethyl)-2-chloro-6-(difluoromethyl)pyridine-3-carboxylic acid Related Literature

1. Aggregation-induced emission leading to two distinct emissive species in the solid-state structure of high-dipole organic chromophores†

Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
2. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
3. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

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4. Achieving crystal-induced room temperature phosphorescence and reversible photochromic properties by strong intermolecular interactions†

Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
5. Achieving molecular stability of racemic 4-O-benzyl-myo-inositol-1,3,5-orthoformate through crystal formation†

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Additional information on 4-(Bromomethyl)-2-chloro-6-(difluoromethyl)pyridine-3-carboxylic acid

Introduction to 4-(Bromomethyl)-2-chloro-6-(difluoromethyl)pyridine-3-carboxylic acid (CAS No. 1807097-55-7)

4-(Bromomethyl)-2-chloro-6-(difluoromethyl)pyridine-3-carboxylic acid (CAS No. 1807097-55-7) is a versatile compound with significant potential in various chemical and pharmaceutical applications. This compound, characterized by its unique structural features, has garnered attention in recent years due to its potential as a building block for the synthesis of novel pharmaceuticals and agrochemicals.

The molecular structure of 4-(Bromomethyl)-2-chloro-6-(difluoromethyl)pyridine-3-carboxylic acid includes a pyridine ring substituted with a bromomethyl group, a chlorine atom, and a difluoromethyl group. These functional groups contribute to the compound's reactivity and stability, making it an attractive candidate for various chemical transformations. The bromomethyl group, in particular, can serve as a reactive handle for further functionalization, enabling the synthesis of complex molecules with diverse biological activities.

Recent studies have highlighted the importance of 4-(Bromomethyl)-2-chloro-6-(difluoromethyl)pyridine-3-carboxylic acid in the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The researchers found that the bromomethyl and difluoromethyl groups play crucial roles in enhancing the antiviral efficacy of these derivatives.

In addition to its antiviral properties, 4-(Bromomethyl)-2-chloro-6-(difluoromethyl)pyridine-3-carboxylic acid has also shown promise in the field of cancer research. A recent publication in Cancer Research reported that certain derivatives of this compound exhibit selective cytotoxicity against various cancer cell lines. The study suggested that the unique combination of functional groups in this molecule may contribute to its ability to disrupt specific cellular pathways involved in cancer progression.

The versatility of 4-(Bromomethyl)-2-chloro-6-(difluoromethyl)pyridine-3-carboxylic acid extends beyond medicinal chemistry. In the realm of agrochemicals, this compound has been explored as a potential herbicide and fungicide. A study published in Pesticide Biochemistry and Physiology demonstrated that derivatives of this compound exhibit strong herbicidal activity against several weed species, making it a valuable candidate for the development of new agricultural products.

The synthetic accessibility of 4-(Bromomethyl)-2-chloro-6-(difluoromethyl)pyridine-3-carboxylic acid is another factor contributing to its widespread use in research and development. Several efficient synthetic routes have been reported in the literature, allowing for large-scale production and modification of this compound. One notable method involves the sequential addition of bromine and difluoroacetic acid to a substituted pyridine precursor, followed by carboxylation to yield the final product.

In conclusion, 4-(Bromomethyl)-2-chloro-6-(difluoromethyl)pyridine-3-carboxylic acid (CAS No. 1807097-55-7) is a multifaceted compound with significant potential in various fields, including medicinal chemistry, cancer research, and agrochemicals. Its unique structural features and synthetic accessibility make it an attractive candidate for further exploration and development. As research continues to uncover new applications and properties of this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.